Cas no 85419-40-5 (Ethyl 3-Chloro-4-methylcarbanilate)

• Product Name: Ethyl 3-Chloro-4-methylcarbanilate
• CAS No: 85419-40-5
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 728526
• Update Time: 2024-01-31

Ethyl 3-Chloro-4-methylcarbanilate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-chloro-4-methylphenyl)-, ethyl ester (9CI)
• ETHYL 3-CHLORO-4-METHYLCARBANILATE
• ethyl N-(3-chloro-4-methylphenyl)carbamate
• (3-chloro-4-methyl-phenyl)-carbamic acid ethyl ester
• N-(3-chloro-4-methylphenyl)ethoxycarboxamide
• N-(3-chloro-4-methylphenyl)carbamic acid ethyl ester
• Ethyl 3-chloro-4-methylphenylcarbamate
• TIMTEC-BB SBB008113
• Carbamic acid, (3-chloro-4-methylphenyl)-, ethyl ester (9CI)
• Ethyl 3-Chloro-4-methylcarbanilate

• Inchi： 1S/C10H12ClNO2/c1-3-14-10(13)12-8-5-4-7(2)9(11)6-8/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： KJEXITNRKHKKBH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 213.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Melting Point: 51-52 °C
• Boiling Point: 257.2±33.0 °C(Predicted)
• PSA: 38.33000
• LogP: 3.28980
• pka: 13.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters